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Compound of Interest |

Compound Name: Lasalocid
CAS No.: 67047-14-7
Cat. No.: B10765891
Get Quote
. J

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to developing and troubleshooting stable
formulations of Lasalocid for research applications.

Frequently Asked Questions (FAQs)

Q1: What is Lasalocid and what is its mechanism of action?

Al: Lasalocid is a polyether ionophore antibiotic produced by Streptomyces lasaliensis.[1][2]
Its primary mechanism of action is to transport monovalent and divalent cations across lipid
membranes, disrupting cellular ion homeostasis.[2][3][4] This disruption of ion gradients,
particularly of protons (H+), leads to the impairment of vesicular acidification in pathways such
as endocytosis and autophagy.[5][6]

Q2: What are the common solvents for dissolving Lasalocid?

A2: Lasalocid is soluble in several organic solvents, including Dimethyl Sulfoxide (DMSO),
Dimethylformamide (DMF), ethanol, and methanol.[7] It is poorly soluble in water. For cell
culture experiments, DMSO is a commonly used solvent for preparing stock solutions.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b10765891#bc-rfq
https://www.benchchem.com/product/b10765891/docs?utm_src=pdf-body#technical-support-center-stable-lasalocid-formulation-for-research
https://www.benchchem.com/product/b10765891/docs?utm_src=pdf-body#technical-support-center-stable-lasalocid-formulation-for-research
https://www.benchchem.com/product/b10765891/docs?utm_src=pdf-body#technical-support-center-stable-lasalocid-formulation-for-research
https://www.glpbio.com/sp/lasalocid.html
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/15-2013-lasalocid-sodium.pdf
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/15-2013-lasalocid-sodium.pdf
https://www.poultrymed.com/Lasalocid
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1766.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7020423/
https://pubmed.ncbi.nlm.nih.gov/31906353/
https://www.benchchem.com/product/b10765891/docs?utm_src=pdf-body#technical-support-center-stable-lasalocid-formulation-for-research
https://www.benchchem.com/product/b10765891/docs?utm_src=pdf-body#technical-support-center-stable-lasalocid-formulation-for-research
https://www.targetmol.com/compound/lasalocid%20sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Q3: How should Lasalocid stock solutions be stored?

A3: It is recommended to store Lasalocid stock solutions at -20°C or -80°C to ensure stability.
[1] One supplier suggests that solutions stored at -80°C are stable for up to 6 months, while
those at -20°C are stable for one month. To avoid repeated freeze-thaw cycles, it is advisable
to aliquot the stock solution into smaller volumes.[1]

Q4: What is a typical working concentration for Lasalocid in in-vitro experiments?

A4: The effective concentration of Lasalocid can vary depending on the cell type and the
specific assay. Published studies have used concentrations ranging from 0.1 uM to 10 uM.[5][8]
It is always recommended to perform a dose-response experiment to determine the optimal
concentration for your specific experimental setup.

Troubleshooting Guide

Issue: Precipitate formation upon addition of Lasalocid stock solution to cell culture medium.

This is a common issue due to the low aqueous solubility of Lasalocid. Here are some
potential causes and solutions:
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Potential Cause

Troubleshooting Steps

High final concentration of Lasalocid

- Determine the optimal working concentration
through a dose-response curve to avoid using

excessively high concentrations.

High concentration of the organic solvent (e.g.,

DMSO) in the final culture medium

- The final concentration of DMSO in the cell
culture medium should typically be kept below
0.5%, as higher concentrations can be toxic to
cells.[9][10][11] - Prepare a more dilute stock
solution of Lasalocid to minimize the volume of

organic solvent added to the medium.

Rapid addition of the stock solution to the

medium

- Add the Lasalocid stock solution to the medium
dropwise while gently vortexing or swirling the
medium to facilitate mixing and prevent
localized high concentrations that can lead to

precipitation.

Presence of salts in the medium that may

interact with Lasalocid

- While Lasalocid is known to interact with
various cations, precipitation due to specific
media components is not well-documented.
However, as a general practice for compounds
with low aqueous solubility, ensure the medium
is at the correct temperature (typically 37°C) and

pH before adding the compound.

Incorrect stock solution preparation

- Ensure the Lasalocid is fully dissolved in the
organic solvent before further dilution. Gentle
warming to 37°C and sonication can aid in

dissolving the compound in DMSO.[7]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Lasalocid Stock

Solution in DMSO

Materials:
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Lasalocid (powder)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Methodology:

o Calculate the mass of Lasalocid required to prepare the desired volume of a 10 mM stock
solution (Molecular Weight of Lasalocid: 590.8 g/mol ). For example, for 1 mL of a 10 mM
stock solution, you would need 5.908 mg of Lasalocid.

e Weigh the calculated amount of Lasalocid powder in a sterile microcentrifuge tube.
e Add the required volume of DMSO to the tube.

» Vortex the solution vigorously until the Lasalocid is completely dissolved. If necessary,
gently warm the solution to 37°C or sonicate for short intervals to aid dissolution.[7]

e Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
tubes.

» Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution in Cell
Culture Medium

Materials:
e 10 mM Lasalocid stock solution in DMSO
e Pre-warmed (37°C) cell culture medium

o Sterile tubes
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Methodology:
e Thaw an aliquot of the 10 mM Lasalocid stock solution at room temperature.

o Calculate the volume of the stock solution required to achieve the desired final concentration
in your cell culture medium. For example, to prepare 10 mL of medium with a final Lasalocid
concentration of 10 uM, you would need 10 pL of the 10 mM stock solution.

e In a sterile tube, add the required volume of the stock solution to a larger volume of pre-
warmed cell culture medium.

o Immediately after adding the stock solution, gently vortex or invert the tube to ensure rapid
and thorough mixing.

 Visually inspect the medium for any signs of precipitation.

o Use the freshly prepared working solution for your experiment. It is recommended to prepare
the working solution immediately before use.

Data Presentation

Table 1: Solubility of Lasalocid in Various Solvents

Solvent Solubility Reference
DMSO 100 mg/mL [7]
Methanol Soluble [12]
Ethanol Soluble [2]

DMF Soluble [12]

Water < 0.1 mg/mL (insoluble) [7]

Table 2: Recommended Storage Conditions for Lasalocid Stock Solutions
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Storage Temperature Recommended Duration Reference

-80°C Up to 6 months [1]

-20°C Up to 1 month [1]
Visualizations
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Experimental Workflow: Preparing Lasalocid Working Solution

Stock Solution Preparation

Weigh Lasalocid Powder

Dissolve in DMSO

Aliquot Stock Solution

Store at -20°C / -80°C

Working Solution Preparation

Thaw Stock Aliquot

Dilute in Pre-warmed

Cell Culture Medium

Mix Thoroughly

Use Immediately in Experiment

Troubleshooting

Yes

Check Final Concentration
}

I

Check DMSO %
I
I

Ensure Slow Addition & Mixing
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Lasalocid's Impact on Vesicular Trafficking
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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